Cas no 1234983-03-9 (2-(2-acetamido-1,3-thiazol-4-yl)-N-2-(thiophen-2-yl)ethylacetamide)

• Product Name: 2-(2-acetamido-1,3-thiazol-4-yl)-N-2-(thiophen-2-yl)ethylacetamide
• CAS No: 1234983-03-9
• MF: C₁₃H₁₅N₃O₂S₂
• MW: 309.407099962235
• CID: 6261696
• PubChem ID: 49679328
• Update Time: 2025-05-20

2-(2-acetamido-1,3-thiazol-4-yl)-N-2-(thiophen-2-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-acetamido-1,3-thiazol-4-yl)-N-2-(thiophen-2-yl)ethylacetamide
• AKOS024628535
• 2-(2-acetamido-1,3-thiazol-4-yl)-N-[2-(thiophen-2-yl)ethyl]acetamide
• 2-(2-acetamido-1,3-thiazol-4-yl)-N-(2-thiophen-2-ylethyl)acetamide
• 1234983-03-9
• F2202-3298
• 2-(2-acetamidothiazol-4-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide

• Inchi： 1S/C13H15N3O2S2/c1-9(17)15-13-16-10(8-20-13)7-12(18)14-5-4-11-3-2-6-19-11/h2-3,6,8H,4-5,7H2,1H3,(H,14,18)(H,15,16,17)
• InChI Key： GUEYQRXHQGULDZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCNC(CC1=CSC(NC(C)=O)=N1)=O

Computed Properties

• Exact Mass: 309.06056908g/mol
• Monoisotopic Mass: 309.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on 2-(2-acetamido-1,3-thiazol-4-yl)-N-2-(thiophen-2-yl)ethylacetamide

2-(2-Acetamido-1,3-Thiazol-4-yl)-N-2-(Thiophen-2-yl)ethylacetamide: A Comprehensive Overview

2-(2-Acetamido-1,3-thiazol-4-yl)-N-2-(thiophen-2-yl)ethylacetamide, with the CAS number 1234983-03-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as thiazoles, which are characterized by their five-membered ring containing a sulfur and a nitrogen atom. The presence of the acetamido and thiophenyl groups in the structure imparts unique chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 2-(2-acetamido-1,3-thiazol-4-yl)-N-2-(thiophen-2-yl)ethylacetamide is particularly noteworthy due to its potential for modulating biological processes. The thiazole ring is a common motif in many bioactive compounds, including antibiotics and antifungal agents. The acetamido group, on the other hand, is often associated with enhanced solubility and stability, which are crucial for drug development. The thiophenyl moiety adds further complexity and can influence the compound's interactions with biological targets.

Recent studies have highlighted the potential of 2-(2-acetamido-1,3-thiazol-4-yl)-N-2-(thiophen-2-yl)ethylacetamide in various therapeutic areas. One of the most promising applications is in the treatment of bacterial infections. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis, which is a critical process for bacterial survival.

In addition to its antibacterial properties, 2-(2-acetamido-1,3-thiazol-4-yl)-N-2-(thiophen-2-yl)ethylacetamide has also been investigated for its potential as an antifungal agent. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the growth of several clinically relevant fungal species, including Candida albicans and Aspergillus fumigatus. The antifungal activity is thought to be mediated by interference with fungal membrane integrity and metabolic pathways.

The pharmacokinetic properties of 2-(2-acetamido-1,3-thiazol-4-yl)-N-2-(thiophen-2-yl)ethylacetamide have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for both oral and parenteral administration. These properties are essential for ensuring that the compound reaches its intended target in sufficient concentrations to exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-acetamido-1,3-thiazol-4-yl)-N-2-(thiophen-2-yl)ethylacetamide in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

The potential applications of 2-(2-acetamido-1,3-thiazol-4-yl)-N-2-(thiophen-2-y l)ethylacetamide extend beyond infectious diseases. Ongoing research is exploring its use in cancer therapy. Studies have shown that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism behind this anticancer activity is not yet fully understood but may involve modulation of signaling pathways involved in cell survival and proliferation.

In conclusion, 2-(2-acetamido-1,3-thiazol -4 - yl ) - N - 2 - ( thiophen - 2 - y l ) ethylacetamide strong > (CAS No. 1 0 0 0 0 0 0 ) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in various medical fields. Continued research and clinical trials will undoubtedly provide more insights into its full potential as a novel therapeutic agent.